4-methoxy-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-methoxy-6-oxo-1-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C21H24N2O5/c1-26-18-12-20(24)23(15-5-3-2-4-6-15)13-16(18)21(25)22-14-7-8-17-19(11-14)28-10-9-27-17/h2-6,12-14,17,19H,7-11H2,1H3,(H,22,25)
• InChI Key: ZYLKJNIVJFJRGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N(C=C1C(=O)NC2CCC3C(C2)OCCO3)C4=CC=CC=C4
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

4-methoxy-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N2O5 and its molecular weight is 384.432. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Pathways and Heterocyclic Systems

Research has explored innovative synthetic pathways leading to novel heterocyclic compounds. For instance, one study detailed the synthesis of novel annulated products from aminonaphthyridinones, showcasing typical pyrrole-type reactivity and the formation of new heterocyclic systems (Deady & Devine, 2006). This highlights the chemical versatility and potential for diverse biological applications of compounds within this chemical framework.

Potential as Anti-Inflammatory and Analgesic Agents

Another study synthesized novel compounds derived from visnaginone and khellinone, which were evaluated for their anti-inflammatory and analgesic properties. These compounds, including variations of the core chemical structure, demonstrated significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, comparing favorably with standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Serotonin-3 Receptor Antagonists

Compounds structurally related to the queried chemical have been synthesized and evaluated for their binding affinity to serotonin-3 (5-HT3) receptors, showing promising results as potent antagonists. This suggests potential applications in treating disorders related to the serotonin system, such as anxiety and depression (Kuroita, Sakamori, & Kawakita, 1996).

Antimicrobial and Antidiabetic Screening

Novel dihydropyrimidine derivatives have been synthesized and evaluated for their antidiabetic activity through in vitro screening, showing potential as therapeutic agents for managing diabetes (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021). Additionally, antimicrobial evaluations of various synthesized compounds have provided insights into their potential use as antimicrobial agents, highlighting the broad spectrum of biological applications (Talupur, Satheesh, & Chandrasekhar, 2021).